3-(Benzylamino)-1-adamantanol

• Molecular Formula: C17H23NO
• Molecular Weight: 257.37 g/mol
• IUPAC Name: 3-(benzylamino)adamantan-1-ol
• InChI: InChI=1S/C17H23NO/c19-17-9-14-6-15(10-17)8-16(7-14,12-17)18-11-13-4-2-1-3-5-13/h1-5,14-15,18-19H,6-12H2
• InChI Key: ILOBSLACVDHHLE-UHFFFAOYSA-N
• SMILES: C1C2CC3(CC1CC(C2)(C3)O)NCC4=CC=CC=C4

Description

3-(Benzylamino)-1-adamantanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a tertiary amine derivative of adamantane, a cyclic hydrocarbon. It has a unique structure that makes it a promising candidate for research in different areas, including drug discovery, material science, and catalysis. In

Scientific Research Applications

The unique structure of 3-(Benzylamino)-1-adamantanol makes it a promising candidate for research in various fields. One of the most significant applications of this compound is in drug discovery. It has been found to have potential as an antiviral, anti-inflammatory, and anticancer agent. The compound has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its applications in drug discovery, 3-(Benzylamino)-1-adamantanol has also been studied for its potential use in material science. It has been found to have catalytic properties, making it useful in the production of polymers and other materials.

Mechanism of Action

The mechanism of action of 3-(Benzylamino)-1-adamantanol is not fully understood, but it is thought to work by inhibiting certain enzymes involved in various cellular processes. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(Benzylamino)-1-adamantanol are still being studied. However, it has been found to have anti-inflammatory and antiviral properties, suggesting that it may be useful in the treatment of various diseases. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(Benzylamino)-1-adamantanol in lab experiments is its unique structure, which makes it a promising candidate for research in various fields. It is also relatively easy to synthesize, making it readily available for use in experiments.
However, there are also some limitations associated with using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it challenging to design experiments to study its effects. Additionally, the compound can be toxic at high doses, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for research on 3-(Benzylamino)-1-adamantanol. One area of research is in the development of new drugs based on the compound. Researchers are exploring its potential as an antiviral, anti-inflammatory, and anticancer agent, as well as its potential use in the treatment of neurodegenerative diseases.
Another area of research is in the development of new materials based on the compound. Its catalytic properties make it useful in the production of polymers and other materials.
Finally, researchers are also exploring the mechanism of action of 3-(Benzylamino)-1-adamantanol to better understand how it works and how it can be used in various applications. By gaining a better understanding of the compound's mechanism of action, researchers may be able to develop more effective treatments for various diseases.

Synthesis Methods

The synthesis of 3-(Benzylamino)-1-adamantanol involves the reaction between adamantane-1-carboxaldehyde and benzylamine in the presence of a catalyst such as triethylamine. The reaction takes place in a solvent such as ethanol or methanol, and the product is obtained by crystallization. The yield of the product is typically around 70-80%.